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Compound of Interest

Compound Name: SKF-86002

Cat. No.: B1681801

Audience: Researchers, scientists, and drug development professionals.
Introduction

SKF-86002 is a potent, orally active, and cell-permeable inhibitor of p38 mitogen-activated
protein kinase (MAPK).[1][2][3] It functions as a cytokine-suppressive anti-inflammatory drug
(CSAID) by inhibiting the production of pro-inflammatory cytokines such as interleukin-1 (IL-1)
and tumor necrosis factor-alpha (TNF-a) with an IC50 of 1 uM in lipopolysaccharide (LPS)-
stimulated human monocytes.[1][3] In addition to its primary target, SKF-86002 has also been
shown to inhibit cyclooxygenase and 5-lipoxygenase, enzymes involved in the metabolism of
arachidonic acid.[1][2] These characteristics make SKF-86002 a valuable tool for studying
inflammatory pathways and for potential therapeutic development.

This document provides detailed protocols for the preparation of SKF-86002 stock solutions for
use in various experimental settings.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of SKF-86002.
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Property Value Reference
Molecular Weight 297.35 g/mol [1]
Chemical Formula Ci1e6H12FN3S [1]
CAS Number 72873-74-6 [1]
Appearance Off-white solid
Purity >95% (HPLC)
ICs0 (p38 MAPK) 0.5-1uM [2][4]
ICso0 (LPS-induced IL-1 & TNF-

1pm [11[4]

a)

Solubility and Storage

Proper storage and handling of SKF-86002 are crucial for maintaining its stability and activity.

Solvent Solubility Notes
[1] Use fresh, moisture-free
=5 mg/mL; up to 60 mg/mL )
DMSO DMSO as absorbed moisture
(201.78 mM) .
can reduce solubility.[1]
Ethanol 8 mg/mL [1]
Water Insoluble [1]
Storage Condition Duration Form
-20°C 3 years Powder
-80°C in solvent 1 year Aliquoted Stock Solution
-20°C in solvent 1 month Aliquoted Stock Solution

To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into single-

use volumes.[1]
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Experimental Protocols

Materials

o SKF-86002 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips

Protocol for Preparing a 10 mM SKF-86002 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SKF-86002 in DMSO, a
commonly used concentration for in vitro experiments.

Pre-weighing Preparation: Allow the SKF-86002 powder vial to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

e Weighing: Carefully weigh out the desired amount of SKF-86002 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.97 mg
of SKF-86002 (Molecular Weight = 297.35 g/mol ).

e Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the SKF-
86002 powder. For 2.97 mg, add 1 mL of DMSO.

e Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if
necessary. Visually inspect the solution to ensure there are no visible particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use sterile
microcentrifuge tubes or cryovials. This prevents contamination and degradation from
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repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 1 year)
or at -20°C for short-term storage (up to 1 month).[1]

Dilution for Cell-Based Assays

For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell
culture medium. It is crucial to ensure that the final concentration of DMSO in the culture
medium is low (typically <0.5%) to avoid cytotoxicity.[5] A stepwise dilution is recommended to
prevent precipitation of the compound.

Visualizations

Experimental Workflow for SKF-86002 Stock Solution Preparation
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Caption: Workflow for preparing SKF-86002 stock solution.
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p38 MAPK Signaling Pathway Inhibition by SKF-86002
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Caption: SKF-86002 inhibits the p38 MAPK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing SKF-
86002 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681801#preparing-skf-86002-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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